Cas no 1803775-47-4 (2-Fluoro-4-hydroxypyridine-6-methanol)

• Product Name: 2-Fluoro-4-hydroxypyridine-6-methanol
• CAS No: 1803775-47-4
• MF: C₆H₆FNO₂
• MW: 143.115745067596
• CID: 4905146
• Update Time: 2025-06-30

2-Fluoro-4-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-hydroxypyridine-6-methanol

• Inchi： 1S/C6H6FNO2/c7-6-2-5(10)1-4(3-9)8-6/h1-2,9H,3H2,(H,8,10)
• InChI Key： CQHMKMKQCBSTSB-UHFFFAOYSA-N
• SMILES： FC1=CC(C=C(CO)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3

Additional information on 2-Fluoro-4-hydroxypyridine-6-methanol

2-Fluoro-4-Hydroxypyridine-6-Methanol: A Comprehensive Overview

2-Fluoro-4-hydroxypyridine-6-methanol, also known by its CAS registry number 1803775-47-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates a hydroxyl group at position 4 and a fluoro group at position 2, along with a methanol group at position 6. Its unique structure endows it with diverse chemical properties and potential applications.

The synthesis of 2-fluoro-4-hydroxypyridine-6-methanol typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are crucial for assembling the functional groups at specific positions on the pyridine ring.

In terms of applications, 2-fluoro-4-hydroxypyridine-6-methanol has shown promise in drug discovery efforts. Its hydroxyl and fluoro groups can act as binding motifs for various biological targets, such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in the development of antiviral agents, particularly against emerging viral pathogens. The methanol group at position 6 further enhances its solubility and bioavailability, making it an attractive candidate for pharmacological studies.

Beyond pharmacology, this compound has also found applications in materials science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are being extensively researched for their potential in gas storage, catalysis, and sensing technologies.

Recent research has delved into the environmental impact of 2-fluoro-4-hydroxypyridine-6-methanol. Studies have examined its biodegradation pathways and toxicity profiles, which are critical for assessing its safety in industrial and medical applications. Findings suggest that under certain conditions, the compound can undergo efficient microbial degradation, reducing its environmental footprint.

In conclusion, 2-fluoro-4-hydroxypyridine-6-methanol (CAS No: 1803775-47-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as an important molecule in contemporary chemical research.